Aranciamycin A: Anthracycline Antibiotic Structure and Properties
Aranciamycin A: Anthracycline Antibiotic Structure and Properties
Technical Guide for Drug Development & Research Professionals
Executive Summary
Aranciamycin A is a Type II polyketide-derived anthracycline antibiotic produced by Streptomyces species (e.g., Streptomyces echinatus, Streptomyces sp. TUE 6384). Distinct from the clinically ubiquitous doxorubicin/daunorubicin class, Aranciamycin A is characterized by a unique glycosylation pattern involving a specific 6-deoxyhexose moiety attached to an anthraquinone aglycone (aranciamycinone).
While it exhibits the classic DNA intercalation properties of anthracyclines, its pharmacological profile is distinguished by potent collagenase inhibition and selective cytotoxicity against Gram-positive bacteria and specific human tumor cell lines (e.g., HepG2). This guide provides a rigorous technical analysis of its chemical architecture, biosynthetic origins, isolation protocols, and therapeutic potential.
Chemical Architecture
The structural integrity of Aranciamycin A relies on a tetracyclic anthraquinone core coupled to a specific sugar residue.
Core Scaffold & Stereochemistry
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Aglycone: Aranciamycinone (C₂₀H₁₆O₈). It features a 1,8-dihydroxyanthraquinone nucleus fused to a fourth carbocyclic ring bearing a tertiary C-methyl group, tertiary/secondary hydroxyls, and a methoxy group.
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Glycosidic Linkage: The aglycone is glycosylated at the C-4 position with a 6-deoxy-2-O-methyl-α-L-mannopyranosyl residue.
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Molecular Formula: C₂₇H₂₈O₁₂
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Molecular Weight: 544.5 g/mol
Visualization: Chemical Connectivity
The following diagram illustrates the logical connectivity of the Aranciamycin scaffold, highlighting the critical functional zones for biological activity.
Figure 1: Conceptual connectivity of Aranciamycin A, linking the bioactive anthraquinone core to its specific glycosidic residue.
Physicochemical Profile
Understanding the physicochemical properties is crucial for formulation and assay development.
| Property | Specification | Notes |
| Appearance | Orange-yellow solid | Characteristic of anthraquinones due to conjugation. |
| Solubility | DMSO, Methanol, EtOAc, CH₂Cl₂ | Poorly soluble in water; requires organic co-solvent for bioassays. |
| UV/Vis Absorption | λmax ~230, 255, 290, 440 nm | Typical anthracycline chromophore signature. |
| Stability | Light-sensitive; Stable at -20°C | Avoid prolonged exposure to light/heat to prevent aglycone cleavage. |
| pKa | Acidic (Phenolic OH) | Deprotonation facilitates metal ion chelation. |
Biosynthetic Origin
Aranciamycin A is synthesized via a Type II Polyketide Synthase (PKS) pathway, a hallmark of aromatic polyketide production in Actinobacteria.
Mechanistic Pathway
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Minimal PKS Assembly: The pathway initiates with the condensation of one Acetyl-CoA starter unit and nine Malonyl-CoA extender units by the minimal PKS (KS, CLF, ACP) to form a nascent poly-β-keto chain.
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Cyclization & Aromatization: Specific cyclases (CYC) and aromatases (ARO) fold the linear chain into the tetracyclic anthraquinone core.
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Tailoring Modifications:
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Oxygenation: Introduction of hydroxyl groups at C-1 and C-8.
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Methylation: S-adenosylmethionine (SAM)-dependent methyltransferases install the C-methyl and O-methyl groups.
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Glycosylation: A dedicated glycosyltransferase (GT) attaches the TDP-activated sugar (L-sugar derivative) to the C-4 hydroxyl of the aglycone.
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Biosynthetic Logic Flow
Figure 2: Type II PKS biosynthetic pathway for Aranciamycin A production.
Pharmacology & Mechanism of Action
Aranciamycin A exhibits a dual-mode mechanism, distinguishing it from pure DNA intercalators.
Primary Mechanisms
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Collagenase Inhibition: Aranciamycin A is a potent inhibitor of Clostridium histolyticum collagenase (IC₅₀ ~0.37 µM). This suggests potential utility in modulating extracellular matrix degradation, relevant for preventing metastasis or tissue necrosis.
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DNA Intercalation: Like other anthracyclines, the planar anthraquinone ring intercalates between DNA base pairs, inhibiting nucleic acid synthesis.
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Topoisomerase Interference: It stabilizes the cleavable complex of Topoisomerase II, leading to DNA strand breaks and apoptosis in dividing cells.
Biological Activity Spectrum[1][2]
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Cytotoxicity: Moderate activity against HepG2 (liver), A549 (lung), and HCT-116 (colon) cancer cell lines (IC₅₀ range: 5–25 µM).
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Antibacterial: Selective activity against Gram-positive bacteria (Bacillus subtilis, Staphylococcus aureus).
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Antimycobacterial: Active against Mycobacterium bovis BCG (MIC ~30 µM), indicating potential as an anti-TB lead structure.
Experimental Protocols
The following protocols are standardized for the isolation and purification of Aranciamycin A from Streptomyces fermentation.
Fermentation & Isolation Workflow
Objective: Isolate high-purity Aranciamycin A from Streptomyces sp.
Reagents:
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Production Medium (e.g., ISP2 or Soybean Meal medium).
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Ethyl Acetate (EtOAc) (ACS Grade).
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Methanol (HPLC Grade).
Protocol:
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Inoculation: Inoculate Streptomyces seed culture into 1L production medium. Incubate at 28°C, 180 rpm for 7 days.
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Harvesting: Centrifuge culture broth (4000 rpm, 20 min) to separate mycelium from supernatant.
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Extraction:
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Extract supernatant with equal volume of EtOAc (x3).
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Extract mycelial cake with Acetone/Methanol (1:1), evaporate solvent, and partition residue between water and EtOAc.
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Concentration: Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield crude extract (orange oil/solid).
Purification Strategy
Objective: Purify crude extract to >95% homogeneity.
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Flash Chromatography:
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Stationary Phase: Silica Gel 60.
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Mobile Phase: Gradient of CH₂Cl₂ : MeOH (100:0 → 90:10).
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Observation: Collect orange-yellow fractions.
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Preparative HPLC:
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Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 250 x 10 mm).
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Mobile Phase: A: H₂O + 0.1% Formic Acid; B: MeCN + 0.1% Formic Acid.
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Gradient: 30% B to 100% B over 30 min.
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Detection: UV at 254 nm and 440 nm.
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Workflow Visualization
Figure 3: Isolation and purification workflow for Aranciamycin A.
References
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Isolation and Structure Elucidation: Nachtigall, J., et al. (2010). "Aranciamycin Anhydride, a New Anthracycline-Type Antibiotic Isolated from Streptomyces sp. Tü 6384." The Journal of Antibiotics. Link
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Chemical Structure & Data: PubChem Compound Summary for CID 15177995, Aranciamycin. National Center for Biotechnology Information. Link
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Collagenase Inhibition: Bols, M., et al. (1992). "Inhibition of Collagenase by Aranciamycin and Aranciamycin Derivatives." Journal of Medicinal Chemistry. Link
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Cytotoxicity & Antibacterial Activity: Khalil, Z. G., et al. (2015). "Aranciamycins I and J, Antimycobacterial Anthracyclines from an Australian Marine-Derived Streptomyces sp."[1] Journal of Natural Products. Link
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General Anthracycline Biosynthesis: Hertweck, C., et al. (2007). "Type II Polyketide Synthases: Gaining a Deeper Insight into Enzymatic Teamwork." Natural Product Reports. Link
